Cas no 1036027-52-7 (5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine)

• Product Name: 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• CAS No: 1036027-52-7
• MF: C₁₁H₁₃F₃N₂Si
• MW: 258.31503367424
• MDL: MFCD12026753
• CID: 1079295
• PubChem ID: 329771671
• Update Time: 2025-06-20

5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)-pyridin-2-amine
• 5-trifluoromethyl-3-trimethylsilanylethynyl-pyridin-2-ylamine
• 5-(trifluoromethyl)-3-(2-trimethylsilylethynyl)pyridin-2-amine
• 5-(trifluoromethyl)-3-[2-(trimethylsilyl)ethynyl]pyridin-2-amine
• AKOS015852646
• 1036027-52-7
• MFCD12026753
• DTXSID40673934
• 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine, AldrichCPR
• 5-Trifluoromethyl-3-((trimethylsilyl)ethynyl)pyridin-2-amine
• 5-(Trifluoromethyl)-3-[(trimethylsilyl)ethynyl]pyridin-2-amine
• 5-trifluoromethyl-3-[(trimethylsilyl)ethynyl]pyridin-2-amine
• 5-(Trifluoromethyl)-3-(trimethylsilylethynyl)pyridin-2-amine
• SCHEMBL1714544

• MDL： MFCD12026753
• Inchi： 1S/C11H13F3N2Si/c1-17(2,3)5-4-8-6-9(11(12,13)14)7-16-10(8)15/h6-7H,1-3H3,(H2,15,16)
• InChI Key： KLSNMJYIWORYMD-UHFFFAOYSA-N
• SMILES： [Si](C#CC1C(N)=NC=C(C(F)(F)F)C=1)(C)(C)C

Computed Properties

• Exact Mass: 258.08000
• Monoisotopic Mass: 258.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38.9A^2

Experimental Properties

• PSA: 38.91000
• LogP: 3.49270

5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H318
• Warning Statement： P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1 / PGIII
• WGK Germany：3
• Hazard Category Code： 25-41
• Safety Instruction： 26-39-45
• Hazardous Material Identification：
• HazardClass：IRRITANT

Additional information on 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine

Introduction to 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine (CAS No. 1036027-52-7)

5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine (CAS No. 1036027-52-7) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its unique structural features, represents a promising candidate for the development of novel therapeutic agents. The presence of both trifluoromethyl and trimethylsilyl substituents in its molecular framework imparts distinct electronic and steric properties, making it a valuable scaffold for drug design.

The trifluoromethyl group is well-known for its ability to enhance metabolic stability and binding affinity, while the trimethylsilyl ethynyl moiety contributes to the compound's reactivity and functionalization potential. These features have positioned 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine as a key intermediate in synthetic chemistry, particularly in the construction of complex molecules targeting various biological pathways.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors for cancer and inflammatory diseases. The pyridine core of 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine, combined with its electron-withdrawing substituents, makes it an ideal candidate for modulating enzyme activity and receptor binding. Studies have demonstrated its potential in inhibiting kinases and other enzymes involved in tumor progression, highlighting its therapeutic relevance.

The synthesis of 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine involves multi-step organic transformations, including Sonogashira coupling and nucleophilic substitution reactions. The use of protective groups, such as the trimethylsilyl moiety, ensures selective functionalization and high yield in the final product. Advanced computational methods have also been employed to optimize synthetic routes, leveraging molecular modeling to predict reaction outcomes and minimize unwanted byproducts.

The pharmacological profile of this compound has been extensively studied in vitro and in vivo. Preclinical trials have revealed its efficacy in reducing inflammation and inhibiting cell proliferation, making it a candidate for further development into a therapeutic drug. The combination of its structural features with documented biological activity underscores its potential as a lead compound for drug discovery programs.

The impact of fluorine-containing compounds on drug development cannot be overstated. The introduction of fluorine atoms into molecular structures often leads to improved pharmacokinetic properties, including enhanced bioavailability and prolonged half-life. In the case of 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine, the trifluoromethyl group plays a crucial role in modulating these properties, making it an attractive candidate for medicinal chemists.

The role of computational chemistry in the study of this compound is also noteworthy. High-throughput virtual screening (HTVS) has been utilized to identify potential binding interactions between 5-(Trifluoromethyl)-3-((trimethylsilyl)ethynyl)pyridin-2-amine and target proteins. These studies have provided valuable insights into its mechanism of action and have guided the design of more potent derivatives.

In conclusion, 5-(TrifluoromethylTrimethylsilylPyridin-2-am ine (CAS No. 1036027^52-7), with its unique structural features and promising biological activity, represents a significant advancement in pharmaceutical chemistry. Its synthesis, pharmacological profile, and computational studies highlight its potential as a lead compound for drug discovery programs aimed at treating cancer and inflammatory diseases.